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Compound of Interest

2-Bromo-N-(2-chloro-4-
Compound Name:

methylphenyl)propanamide
CAS No.: 1211464-21-9

Cat. No.: B2655921

Get Quote

Part 1: Executive Summary & Chemical Identity

This guide serves as an advanced technical manual and Safety Data Sheet (SDS) supplement
for 2-bromo-N-arylpropanamide derivatives. These compounds are widely utilized as
electrophilic intermediates in the synthesis of heterocyclic pharmaceuticals (e.g., oxindoles,
qguinolinones) and Selective Androgen Receptor Modulators (SARMS).

Unlike standard commercial SDSs which often provide generic data, this document focuses on
the structure-activity relationship (SAR) of the

-haloamide pharmacophore. The presence of a secondary alkyl bromide adjacent to an amide
carbonyl creates a specific reactivity profile—making these compounds potent alkylating
agents.

Chemical Identification
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Parameter Description

-Haloamide /
Chemical Class

-Bromoamide

General Formula

Reference Substance 2-Bromo-N-phenylpropanamide

94347-34-9 (Parent); 2620-11-3 (N-methyl
CAS Number (Ref)

derivative)
Molecular Weight ~228.09 g/mol (Parent)
Physical State White to off-white crystalline solid
Solubility Low in water; Soluble in DCM, DMSO, Methanol

Part 2: Hazard Identification & Mechanistic

Toxicology[5]
Core Hazards (GHS Classification)

Based on the electrophilic nature of the C-Br bond, these derivatives are classified as Skin/Eye
Irritants and Potential Sensitizers.

Hazard Category Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
Skin Corrosion/Irritation H315 Causes skin irritation.[2][3]

Causes serious eye irritation.

Eye Damage/Irritation H319
[21[3][4]
. May cause respiratory
STOT - Single Exposure H335 T
irritation.[2][1][3]
o ] May cause an allergic skin
Sensitization (Skin) H317

reaction (Class-inferred).
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The "Why": Mechanistic Toxicology

The primary hazard stems from the

-carbon electrophilicity. The bromine atom is a good leaving group, activated by the adjacent
carbonyl. This makes the molecule susceptible to

attack by biological nucleophiles.

o Cysteine Alkylation: The thiol (-SH) groups in proteins (e.g., Glutathione) can attack the

-carbon, leading to protein haptenization (sensitization) or depletion of cellular antioxidants.

e Genotoxicity Potential: While less reactive than nitrogen mustards,

-haloamides can theoretically alkylate DNA bases (Guanine N7), posing a mutagenic risk if
exposure is chronic.

Visualization: Molecular Mechanism of Toxicity

Biological Nucleophile Alkylated Adduct
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(SN2 Attack) \~>
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Click to download full resolution via product page

Caption: Figure 1: The SN2 alkylation mechanism where biological nucleophiles attack the
electrophilic alpha-carbon, leading to cellular damage.

Part 3: Synthesis & Operational Safety Protocols
Synthesis Workflow

The standard synthesis involves the acylation of an aniline derivative with 2-bromopropionyl
bromide. This reaction is highly exothermic and generates HBr gas.

Reaction:
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Engineered Safety Controls

o Lachrymator Control: 2-bromopropionyl bromide is a potent lachrymator (tear gas agent). All
transfers must occur in a fume hood with a face velocity >100 fpm.

o Temperature Control: The reaction must be kept between 0°C and 5°C during addition to
prevent thermal runaway and side-reactions (e.g., polymerization).

e Quenching: Residual acid bromide must be quenched with dilute sodium bicarbonate (

) slowly to manage

evolution.

Visualization: Safe Synthesis Workflow
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Raw Materials
(Aniline + 2-Bromopropionyl Bromide)

Setup: Dry DCM, 0°C Ice Bath
Argon Atmosphere

Dropwise Addition
(Control Exotherm < 10°C)

Stirring (1-2h)
Monitor by TLC

Quench: Sat. NaHCO3
(Gas Evolution Risk!)

Phase Separation & Drying
(MgS04)

Final Product
(Store at 4°C)

Click to download full resolution via product page

Caption: Figure 2: Step-by-step synthesis protocol emphasizing critical safety control points
(red nodes) regarding exotherms and gas evolution.

Part 4: Emergency Response & Handling
First Aid Measures
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Eye Contact: Immediate irrigation is critical.[4] The lipophilic nature of the compound means
it adheres to corneal tissue. Rinse for at least 20 minutes, lifting eyelids.

Skin Contact: Do not use ethanol or solvents (this enhances absorption). Wash with lipophilic
soap (e.g., PEG-based) followed by copious water.

Ingestion: Rinse mouth. Do NOT induce vomiting due to potential esophageal irritation.

Spill Management

Evacuate: Isolate the area (10-meter radius).
PPE: Nitrile gloves (double gloved) + Tyvek suit + P100 Respirator.

Neutralization: Do not use water if the precursor (acid bromide) is present. For the amide
product, absorb with vermiculite.

Decontamination: Wash surface with 10% sodium thiosulfate solution (nucleophilic quench of
any active alkylating residues).

Part 5: Storage & Stability

Temperature: Store at 2—8°C. Thermal degradation can release Bromine (

) or HBr over time.

Light Sensitivity: Protect from light (amber vials). UV light can cleave the C-Br bond,
generating radicals.

Incompatibility: Keep away from strong bases (forms reactive lactams or eliminates HBr to
form acrylamides) and strong nucleophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 2-Bromo-N-
Arylpropanamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2655921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

